![molecular formula C9H13F7O B3040628 7,8,8,8-Tetrafluoro-7-(trifluoromethyl)octan-1-ol CAS No. 220469-13-6](/img/structure/B3040628.png)
7,8,8,8-Tetrafluoro-7-(trifluoromethyl)octan-1-ol
Overview
Description
7,8,8,8-Tetrafluoro-7-(trifluoromethyl)octan-1-ol (TFMFO) is a fluorinated alcohol compound with a unique structure and properties. It is composed of a carbon backbone with four fluorine atoms attached to it. It has a wide range of applications in the fields of chemistry and biochemistry, including synthesis, catalysis, and drug delivery.
Scientific Research Applications
Electrophilic Fluorination
- Fluorination Agents : 7,8,8,8-Tetrafluoro-7-(trifluoromethyl)octan-1-ol and similar compounds have been utilized as electrophilic fluorinating agents in organic synthesis. Selectfluor™ F-TEDA-BF4, a related compound, is highlighted for its role in introducing fluorine into organic molecules, a vital process in various synthetic applications (Singh & Shreeve, 2004).
Supramolecular Chemistry
- Inclusion Complexes : Studies have explored the formation of inclusion complexes with similar bicyclic compounds in chiral environments. This has applications in understanding molecular interactions and designing specific molecular arrangements (Mieusset et al., 2004).
Photophysical Studies
- Optical Limiting : Compounds like (octaaryltetraazaporphyrinato)indium(III) complexes, which can be synthesized using similar fluorinated compounds, have been investigated for their optical limiting properties. This is significant for developing materials that can protect against intense light sources (Vagin et al., 2003).
Chemical Reactions and Catalysis
- Versatile Mediator or Catalyst : Certain fluorinated compounds, akin to 7,8,8,8-Tetrafluoro-7-(trifluoromethyl)octan-1-ol, have been used as catalysts or mediators in various organic reactions, including heterocyclic ring formations and regioselective ring openings. This demonstrates their versatility in facilitating a range of chemical transformations (Stavber, 2011).
Structural Analysis and Thermodynamics
- Self-Association Studies : The self-association characteristics of similar compounds in various states, like liquid or in solutions, have been investigated. Such studies are crucial for understanding molecular interactions and properties in different environments (Iwahashi et al., 1993).
properties
IUPAC Name |
7,8,8,8-tetrafluoro-7-(trifluoromethyl)octan-1-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13F7O/c10-7(8(11,12)13,9(14,15)16)5-3-1-2-4-6-17/h17H,1-6H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQUBVUFBTNFEHA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCO)CCC(C(F)(F)F)(C(F)(F)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13F7O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80896302 | |
Record name | 7,8,8,8-Tetrafluoro-7-(trifluoromethyl)octan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80896302 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7,8,8,8-Tetrafluoro-7-(trifluoromethyl)octan-1-ol | |
CAS RN |
220469-13-6 | |
Record name | 7,8,8,8-Tetrafluoro-7-(trifluoromethyl)octan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80896302 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.